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Compound of Interest

Compound Name: 4-Pyrimidinecarboxylic acid

Cat. No.: B114565

FOR IMMEDIATE RELEASE

[City, State] — [Date] — 4-Pyrimidinecarboxylic acid has emerged as a critical and versatile
synthetic intermediate in the fields of medicinal chemistry and drug development. Its unique
chemical structure, featuring a pyrimidine ring functionalized with a carboxylic acid, provides a
valuable scaffold for the synthesis of a diverse array of biologically active molecules. This
intermediate is particularly significant in the development of novel anticancer and antiviral
agents, offering a robust starting point for the creation of targeted therapies.

Researchers and drug development professionals will find 4-pyrimidinecarboxylic acid to be
an invaluable tool in the synthesis of kinase inhibitors and other therapeutic agents. The
carboxylic acid moiety allows for straightforward chemical modifications, most notably through
amide bond formation, enabling the facile introduction of various functional groups to modulate
the pharmacological properties of the final compounds.

This document provides detailed application notes and experimental protocols for the use of 4-
pyrimidinecarboxylic acid as a synthetic intermediate, with a focus on its application in the
synthesis of kinase inhibitors targeting pathways implicated in cancer progression.

Physicochemical Properties

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b114565?utm_src=pdf-interest
https://www.benchchem.com/product/b114565?utm_src=pdf-body
https://www.benchchem.com/product/b114565?utm_src=pdf-body
https://www.benchchem.com/product/b114565?utm_src=pdf-body
https://www.benchchem.com/product/b114565?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b114565?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

A summary of the key physicochemical properties of 4-pyrimidinecarboxylic acid is
presented in the table below, providing essential data for its handling and use in synthesis.

Property Value Reference
CAS Number 31462-59-6 [1]
Molecular Formula CsHaN20:2 [1]
Molecular Weight 124.1 g/mol [1]
Melting Point 229.8-231.9 °C [1]
Boiling Point (Predicted) 318.7+15.0°C [1]
Density (Predicted) 1.403 + 0.06 g/cm?3 [1]
pKa (Predicted) 2.81+£0.10 [1]

Applications in Drug Synthesis

4-Pyrimidinecarboxylic acid is a key building block in the synthesis of various
pharmaceuticals, particularly in the development of antiviral and anticancer agents.[2] Its
derivatives have shown promise as inhibitors of key signaling proteins involved in cancer cell
proliferation and survival, such as Epidermal Growth Factor Receptor (EGFR) and Focal
Adhesion Kinase (FAK).

Anticancer Applications: Kinase Inhibitors

The pyrimidine core is a common feature in many kinase inhibitors. By modifying the 4-
carboxylic acid group, researchers can synthesize libraries of compounds to probe the binding
pockets of kinases like EGFR and FAK, which are often overexpressed or dysregulated in

various cancers.

The Epidermal Growth Factor Receptor (EGFR) signaling pathway plays a crucial role in
regulating cell growth, survival, and proliferation.[3][4] Dysregulation of this pathway is a key
factor in the development and progression of many cancers. The following diagram illustrates
the major components of the EGFR signaling cascade.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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